Cas no 52851-41-9 (Quinoline-2,4(1H,3H)-dione)

• Product Name: Quinoline-2,4(1H,3H)-dione
• CAS No: 52851-41-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD00277932
• CID: 358643
• Update Time: 2025-06-26

Quinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinolinedione
• 1H-quinoline-2,4-dione
• Quinoline-2,4(1H,3H)-dione
• 4-Hydroxyquinolin-2(1H)-one
• quinoline-2,4-dione
• 2,4-dioxo-1,2,3,4-tetrahydroquinoline
• YZMVLKJJJCMVGX-UHFFFAOYSA-N
• 1,2,3,4-tetrahydroquinoline-2,4-dione
• AX8209939

• MDL： MFCD00277932
• Inchi： 1S/C9H7NO2/c11-8-5-9(12)10-7-4-2-1-3-6(7)8/h1-4H,5H2,(H,10,12)
• InChI Key： YZMVLKJJJCMVGX-UHFFFAOYSA-N
• SMILES： O=C1CC(NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 161.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Topological Polar Surface Area: 46.2

Experimental Properties

• Boiling Point: 388.4±31.0°C at 760 mmHg
• PSA: 46.17

Quinoline-2,4(1H,3H)-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD209939)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on Quinoline-2,4(1H,3H)-dione

Quinoline-2,4(1H,3H)-dione: A Comprehensive Overview

Quinoline-2,4(1H,3H)-dione, also known by its CAS number CAS No. 52851-41-9, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of two ketone groups at positions 2 and 4 in the quinoline skeleton imparts unique electronic and structural properties to this compound.

The synthesis of Quinoline-2,4(1H,3H)-dione has been extensively studied, with researchers exploring various synthetic routes to optimize yield and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts such as palladium or copper has been reported to facilitate the formation of the quinoline skeleton with high regioselectivity.

In terms of applications, Quinoline-2,4(1H,3H)-dione has found utility in drug discovery due to its ability to act as a scaffold for bioactive molecules. The compound's rigid structure and conjugated system make it an ideal candidate for modulating pharmacokinetic properties such as solubility and permeability. Recent studies have highlighted its potential as a lead compound in the development of anti-cancer agents, where it has shown promising results in inhibiting key enzymes involved in tumor progression.

Beyond pharmacology, Quinoline-2,4(1H,3H)-dione has also been explored in materials science for its role in constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a ligand due to its nitrogen atoms has been leveraged to create porous materials with applications in gas storage and catalysis. Recent research has demonstrated the potential of these materials in capturing greenhouse gases like CO₂ and CH₄ with high efficiency.

The electronic properties of Quinoline-2,4(1H,3H)-dione have also made it a subject of interest in optoelectronics. Its conjugated π-system allows for efficient charge transport, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have shown that incorporating this compound into OLED structures can enhance device performance by improving luminous efficiency and stability.

In conclusion, Quinoline-2,4(1H,3H)-dione is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications of this compound, its significance in the scientific community is expected to grow further.